2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-(difluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-[4-(difluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C16H15F2N3O3/c17-16(18)24-12-5-3-11(4-6-12)19-14(22)9-21-15(23)8-7-13(20-21)10-1-2-10/h3-8,10,16H,1-2,9H2,(H,19,22)
• InChI Key: FZTKXLNFAXRTCN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C16H15F2N3O3
• Molecular Weight: 335.30 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-(difluoromethoxy)phenyl)acetamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This molecule has gained significant attention in recent years due to its potential therapeutic applications in various diseases, including cancer and autoimmune disorders.

Scientific Research Applications

Cardiotonic Activity

Research on dihydropyridazinone derivatives, such as the discovery and inotropic activity of specific cardiotonics, indicates that compounds with a pyridazinone core can act as potent positive inotropes. This suggests potential applications in developing treatments for heart failure or conditions requiring enhanced cardiac contractility. One study highlighted a compound with profound effects on oral activity and long-acting inotropic effects, underlining the relevance of this chemical class in cardiac therapeutic research (Robertson et al., 1986).

Synthesis of Pyridazinone Derivatives

The synthesis of novel pyridazin-3-one derivatives has been explored, providing a general route for creating a new class of these compounds. This work not only expands the chemical library of pyridazinones but also opens avenues for their application in synthesizing fused azines and other heterocyclic compounds with potential biological activities (Ibrahim & Behbehani, 2014).

Histamine H3 Receptor Inverse Agonism

A novel series of pyridazin-3-one derivatives were identified as potent, selective histamine H3 receptor inverse agonists. This finding points towards their utility in treating attentional and cognitive disorders, showcasing the compound's potential in neurological and psychological research applications (Hudkins et al., 2011).

Antimicrobial and Antioxidant Properties

Several studies on pyridazinone derivatives have highlighted their antimicrobial and antioxidant properties. For instance, new thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety were synthesized and showed promising results against bacterial and fungal strains. These findings suggest potential applications in developing new antimicrobial agents (Darwish et al., 2014).